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Compound of Interest

Compound Name: Cyromazine-13C3

Cat. No.: B3340027

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety,
physicochemical properties, and biological activity of Cyromazine-13C3. Cyromazine, a
triazine-based insect growth regulator, is notable for its specific activity against dipteran larvae.
The carbon-13 isotope-labeled version, Cyromazine-13C3, serves as an invaluable tool in
metabolic, environmental fate, and residue analysis studies. This document synthesizes critical
data to support its safe handling and effective use in a research and development setting.

Section 1: Safety and Hazard Information

Cyromazine-13C3, as a derivative of cyromazine, is expected to exhibit a similar toxicological
profile. The following data is based on studies of the unlabeled compound.

GHS Hazard Identification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
the following hazard identification for cyromazine:

Pictograms:
Signal Word: Warning

[1]Hazard Statements:
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H302: Harmful if swallowed. * H315: Causes skin irritation. * H319: Causes serious eye
irritation. *[1] H332: Harmful if inhaled. *[1] H335: May cause respiratory irritation. * H373:
May cause damage to organs through prolonged or repeated exposure. * H410: Very toxic to
aquatic life with long lasting effects. *[1] H411: Toxic to aquatic life with long lasting effects.

[2]Precautionary Statements:

P260: Do not breathe dust/fume/gas/mist/vapours/spray.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.

P273: Avoid release to the environment.

P280: Wear protective gloves/ eye protection/ face protection.

P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

P314: Get medical advice/attention if you feel unwell.

P330: Rinse mouth.

P362 + P364: Take off contaminated clothing and wash it before reuse.

P391: Collect spillage.

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.

P405: Store locked up.
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e P501: Dispose of contents/container to an approved waste disposal plant.

Toxicological Data

The following tables summarize the key toxicological data for cyromazine.

Endpoint Value Species Reference
Acute Oral LD50 3,387 mg/kg Rat

Acute Dermal LD50 >3,100 mg/kg Rat

Acute Inhalation LC50  >2.72 mg/L (4h) Rat

Skin Irritation Mild Irritant Rabbit

Eye Irritation Mild Irritant Rabbit

Sensitization Not a sensitizer Guinea Pig

Genetic and Reproductive
o Result Reference
Toxicity

Mutagenicity No evidence of mutagenicity

carci icit Group E: Evidence of Non-
arcinogenici
J Y carcinogenicity for humans

Teratogenicity No evidence of teratogenicity

No reproductive effects
Reproductive Effects observed up to the highest
dose tested (150 mg/kg/day)

Section 2: Physicochemical Properties

A comprehensive summary of the physical and chemical properties of cyromazine is presented
below.
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Property Value Conditions Reference
Molecular Formula CeH10Ns

Molar Mass 166.19 g/mol

Appearance Crystalline solid

Melting Point 219-222 °C

Water Solubility 13 g/L 25°C,pH 7.1

Vapor Pressure 45x1077 Pa 25°C

pKa 5.2

logP -0.501

Section 3: Mechanism of Action and Metabolism

Cyromazine is a potent insect growth regulator (IGR) that selectively targets dipteran larvae.

[[3][4]ts primary mode of action is the disruption of the molting process, leading to larval

mortality. W[3][5]hile the precise molecular target is not fully elucidated, evidence suggests

interference with the hormonal control of development, particularly the ecdysone signaling

pathway. T[6][7][8]his interference affects cuticle formation and sclerotization, although it does

not appear to directly inhibit chitin synthesis.
[O][10)#### 3.1 Proposed Signaling Pathway

The following diagram illustrates the proposed mechanism of action of cyromazine, highlighting
its interference with the ecdysone signaling pathway, which is crucial for insect molting and
development.
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Caption: Proposed mechanism of action of cyromazine via interference with the ecdysone

signaling pathway.

Metabolic Pathway

In both plants and animals, the primary metabolic pathway of cyromazine involves N-
dealkylation of the cyclopropy! group, leading to the formation of melamine. T[11]his process is

a key consideration in residue analysis.
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(1,3,5-triazine-2,4,6-triamine)

(N-cyclopropyl-1,3,5-triazine-2,4,6-triamine)

Click to download full resolution via product page

Caption: Primary metabolic pathway of cyromazine to melamine.
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Section 4: Experimental Protocols

The following section details experimental methodologies relevant to the study of cyromazine
and its isotopically labeled analog.

Analysis of Cyromazine and Melamine Residues in Soil

This protocol is adapted from a validated method for the determination of cyromazine and its
metabolite melamine in soil samples.

[12]1. Extraction:

» Weigh 25 g of soil into a 250 mL centrifuge bottle.

e Add 50 mL of extraction solvent (70% acetonitrile / 30% 0.050 M ammonium carbonate).
o Shake mechanically for 30 minutes.

o Centrifuge and decant the supernatant.

o Repeat the extraction with a fresh 50 mL of extraction solvent.

o Combine the supernatants.

2. Solid Phase Extraction (SPE) Cleanup:

o Condition a strong cation exchange (SCX) SPE cartridge (e.g., AG 50W-X4 resin) with
methanol followed by the extraction solvent. [12] * Load an aliquot of the combined extract
onto the cartridge.

e Wash the cartridge with methanol to remove interferences.

o Elute cyromazine and melamine with an appropriate solvent (e.g., ammoniated methanol).

o Evaporate the eluate to dryness and reconstitute in a suitable solvent for analysis.

3. Instrumental Analysis:

e LC-UV Analysis:

 Instrument: High-Performance Liquid Chromatograph with a UV detector.

e Column: C18 reverse-phase column.

» Mobile Phase: A suitable gradient of acetonitrile and a buffer (e.g., ammonium acetate).

o Detection Wavelength: 214 nm. [12] * Quantification: Based on a calibration curve of
analytical standards.

e GC-MSD Confirmation:

e Instrument: Gas Chromatograph coupled to a Mass Selective Detector.

» Derivatization: May be required to improve volatility and chromatographic performance.
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e Column: A suitable capillary column (e.g., DB-5ms).
« lonization Mode: Electron Impact (El).
e Acquisition Mode: Selected lon Monitoring (SIM) for enhanced sensitivity and selectivity.

Soil Sample

Mechanical Shaking with
Acetonitrile/ Ammonium Carbonate

Centrifugation & Collection
of Supernatant

Strong Cation Exchange
Solid Phase Extraction Cleanup

LC-UV Analysis
(Quantification)

GC-MSD Analysis
(Confirmation)

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3340027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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